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Compound of Interest

Compound Name: BI-6901

Cat. No.: B8195902 Get Quote

Essential Safety and Handling Guide for BI-6901
Disclaimer: A specific Safety Data Sheet (SDS) for BI-6901 is not publicly available. This guide

is based on the known chemical properties of BI-6901 and general best practices for handling

potent, non-hazardous small molecule compounds in a laboratory setting. It is imperative to

supplement this information with your institution's specific safety protocols and to conduct a

thorough risk assessment before handling this compound.

This document provides essential safety and logistical information for researchers, scientists,

and drug development professionals working with BI-6901, a potent and selective CCR10

antagonist. Adherence to these guidelines is crucial for ensuring personal safety and

maintaining a safe laboratory environment.

Quantitative Data Summary
The following table summarizes the known quantitative data for BI-6901.
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Property Value Source

Molecular Weight 453.56 g/mol [1]

Molecular Formula C23H27N5O3S [1]

Purity ≥98% (HPLC) [1]

CAS Number 2040401-92-9 [1]

Storage Temperature -20°C [1]

Solubility in DMSO 45.36 mg/mL (100 mM) [1]

Solubility in Ethanol 45.36 mg/mL (100 mM) [1]

Aqueous Solubility
33 µg/mL @ pH 4, 38 µg/mL @

pH 7
[2]

Operational Plan: Safe Handling of BI-6901
This section outlines the step-by-step procedures for the safe handling of BI-6901 from receipt

to experimental use.

Personal Protective Equipment (PPE)
A comprehensive assessment of the risks should be conducted to determine the necessary

PPE. The following are the minimum requirements for handling BI-6901:

Eye Protection: Chemical safety goggles that provide a complete seal around the eyes are

mandatory to protect against splashes.

Hand Protection: Chemical-resistant gloves (e.g., nitrile) are required. Gloves should be

inspected for any signs of damage before use and changed regularly, or immediately upon

contamination.

Body Protection: A laboratory coat must be worn at all times.

Respiratory Protection: While not generally required for handling small quantities in a well-

ventilated area, a respirator may be necessary if there is a risk of aerosolization or if

handling larger quantities. Consult your institution's safety officer for specific guidance.
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Experimental Workflow
The following diagram illustrates the standard workflow for safely handling BI-6901.

Preparation

Handling

Cleanup & Disposal

Review Safety Information

Don Appropriate PPE

Prepare Work Area

Retrieve BI-6901 from Storage

Weigh Compound in Ventilated Enclosure

Prepare Stock Solution

Perform Experiment

Decontaminate Work Surfaces

Dispose of Waste

Doff PPE

Wash Hands Thoroughly

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b8195902?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8195902?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Workflow for Safe Handling of BI-6901.

Step-by-Step Protocol:
Preparation:

Thoroughly review this safety guide and any other available safety information.

Put on all required personal protective equipment.

Prepare the work area by ensuring it is clean, uncluttered, and that all necessary

equipment is readily available.

Handling:

Retrieve the BI-6901 container from its designated -20°C storage location.

If weighing the solid compound, do so in a chemical fume hood or other ventilated

enclosure to minimize inhalation exposure.

Prepare stock solutions in a fume hood.

Conduct all experimental procedures involving BI-6901 within a fume hood or on a bench

with appropriate local exhaust ventilation.

Cleanup:

After completing the experimental work, decontaminate all work surfaces with an

appropriate cleaning agent.

Dispose of all waste materials according to the disposal plan outlined below.

Remove personal protective equipment in the correct order to avoid cross-contamination.

Wash hands thoroughly with soap and water.
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Disposal Plan
Proper disposal of BI-6901 and associated waste is critical to prevent environmental

contamination and ensure regulatory compliance.

Waste Segregation: All waste contaminated with BI-6901, including unused compound,

solutions, contaminated PPE (gloves, etc.), and labware, must be segregated as chemical

waste.

Waste Containers: Use clearly labeled, leak-proof containers for all BI-6901 waste.

Disposal Method: As a potent pharmacological compound, BI-6901 waste should be

disposed of through a licensed hazardous waste disposal service. Do not dispose of BI-6901
down the drain or in the regular trash.

Regulatory Compliance: Ensure that all disposal practices are in accordance with local,

state, and federal regulations.

Emergency Procedures
In the event of an emergency, follow these procedures and always report the incident to your

supervisor and institutional safety office.

Emergency Response Workflow
The following diagram outlines the decision-making process in the event of a chemical spill.
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Spill Occurs

Is the spill large or in a public area?

Is there a risk of fire or release of toxic vapors?

No

Evacuate the area.
Alert others.

Call emergency services.

Yes

Are you trained and equipped to handle the spill?

No

Yes

No

Contain the spill.
Clean up using appropriate materials.

Dispose of waste properly.

Yes

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8195902#personal-protective-equipment-for-
handling-bi-6901]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b8195902#personal-protective-equipment-for-handling-bi-6901
https://www.benchchem.com/product/b8195902#personal-protective-equipment-for-handling-bi-6901
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8195902?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8195902?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

